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Compound of Interest

Compound Name: Divinylbenzene

CAS No.: 91-14-5

Cat. No.: B6594060

Get Quote

Executive Technical Summary
Divinylbenzene (DVB) is not merely a solvent; it is a reactive cross-linking monomer

fundamental to the synthesis of macroporous resins, ion-exchange media, and solid-phase

peptide synthesis (SPPS) supports. Its utility stems from its dual vinyl functionality, which

allows it to bridge polymer chains. However, this same bifunctionality makes DVB uniquely

prone to exothermic runaway polymerization.

Unlike standard solvents, DVB is a dynamic system. It is stabilized by a radical inhibitor that

functions only within a specific environmental window. This guide moves beyond the standard

Safety Data Sheet (SDS) to address the causality of DVB instability and provides a self-

validating protocol for its safe management in research and pilot-scale environments.
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Parameter Value Operational Implication

CAS Number 1321-74-0
Mixed isomers (typically 55%

or 80% grades).

Boiling Point ~195°C
High boiler; difficult to remove

by rotary evaporation.

Flash Point 74°C - 76°C
Combustible Liquid. Requires

Class IIIA handling.

Vapor Pressure 0.7 mmHg @ 25°C
Low volatility, but vapors

accumulate in headspaces.

Density 0.91 - 0.93 g/mL
Floats on water. Water is

ineffective for fire suppression.

Polymerization High Hazard
Autocatalytic exothermic

reaction.

The Primary Hazard: The Oxygen-Inhibitor Paradox
The most critical safety failure in DVB handling is the misunderstanding of its stabilization

mechanism. DVB is typically inhibited with 4-tert-butylcatechol (TBC).

The Mechanism: TBC is not a passive stabilizer. It is a radical scavenger that requires

dissolved oxygen to function.

DVB slowly auto-oxidizes to form peroxides.

These peroxides decompose into free radicals.

In the presence of Oxygen: TBC reacts with these radicals to form stable quinones, halting

polymerization.

In the absence of Oxygen (e.g., Nitrogen sparging): TBC becomes inactive. Free radicals

propagate, leading to rapid, exothermic polymerization ("popcorn polymer" formation) and

potential vessel rupture.
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Critical Directive: Never store inhibited DVB under a pure nitrogen atmosphere for extended

periods without re-aeration. A "blanket" of nitrogen strips the dissolved oxygen required for TBC

to work.

Visualization: The Stability Cycle
The following diagram illustrates the interdependence of Temperature, Oxygen, and TBC.

Stabilization Mechanism

DVB Monomer

Free Radicals

Auto-oxidation

Heat / Light

Accelerates

Stable Quinones
(Safe Byproduct)

Blocked by TBC+O2
Runaway Polymerization

(Exothermic)

Unchecked Propagation

Dissolved Oxygen
(10-15 ppm)

Inhibitor (TBC)
(900-1100 ppm)

Activates

Scavenges Radicals

Click to download full resolution via product page

Caption: The DVB stability triangle. Note that TBC requires Oxygen to intercept radicals before

they initiate runaway polymerization.[1][2]

Operational Handling Protocol
A. Storage & Shelf Life[2]

Temperature: Store below 27°C (80°F). Higher temperatures deplete oxygen and TBC faster.
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Headspace: Maintain an aerated headspace. If using a bulk tank, dry air sparging (not

Nitrogen) is required periodically to maintain 10-15 ppm dissolved oxygen [1].

Shelf Life: Typically 30 days at ambient temperature if inhibited.[2] Refrigeration (2-8°C)

extends this significantly but requires checking for monomer crystallization.

B. The "TBC Check" (Self-Validating Step)
Before using DVB from a stored container, you must validate the inhibitor level.

Visual Inspection: Pure DVB is clear/straw-colored. Darkening often indicates quinone

formation (active inhibition) or polymer accumulation.

Quantification: Use a colorimetric test or HPLC.

Acceptable Range: 900–1100 ppm TBC.[2]

Critical Low: < 400 ppm.[3][4] Action: Re-inhibit immediately or dispose.

C. Removal of Inhibitor (Pre-Reaction)
For polymerization reactions, TBC must often be removed to allow the reaction to proceed.

Wash Method: Wash DVB with 5% NaOH (aq) or 5% KOH. The phenolic TBC forms a water-

soluble salt and partitions into the aqueous phase.

Filtration Method: Pass DVB through a column of activated alumina or silica gel.

Immediate Use: Once TBC is removed, the DVB is unstable. Use immediately. Do not store

uninhibited monomer.

Workflow: Storage vs. Usage Decision Tree
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Caption: Decision logic for handling DVB. Note the critical loop for re-inhibiting low-TBC stock

before storage.

Toxicology & Exposure Control
DVB is an irritant and a potential sensitizer. Its structural similarity to styrene suggests

metabolic processing via cytochrome P450 to epoxides (styrene-7,8-epoxide analogues),

which are reactive alkylating agents [2].

Exposure Limits
Agency Limit (TWA) Notes

OSHA PEL 10 ppm (50 mg/m³)
8-hour Time Weighted Average

[3].[5]

ACGIH TLV 10 ppm Focus on respiratory irritation.

Personal Protective Equipment (PPE)
Respiratory: If ventilation is poor or heating occurs, use a NIOSH-approved respirator with

Organic Vapor (OV) cartridges.[2]

Skin: DVB penetrates standard latex.

Recommended:Nitrile (minimum 0.4 mm thickness) or Viton for prolonged contact.
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Avoid: Latex or thin vinyl.

Eyes: Chemical splash goggles. A face shield is mandatory if transferring bulk quantities due

to the risk of splashing a corrosive inhibitor (TBC) or the monomer itself.

Emergency Response
Fire Fighting (Class B)

Flash Point: ~74°C.[4]

Strategy: DVB floats on water (Density ~0.92). Do not use a direct water jet, as it will spread

the burning liquid.

Extinguishing Media: Alcohol-resistant foam, dry chemical, or Carbon Dioxide (CO2).

Explosion Hazard: Heated containers may polymerize explosively. Fight fire from maximum

distance. Cool surrounding tanks with water spray [4].

Spill Management
Evacuate: Remove ignition sources.

PPE: Don full protective gear including organic vapor respirators.

Containment: Prevent entry into waterways (toxic to aquatic life).

Cleanup: Absorb with inert material (vermiculite or sand).

Contraindication: Do not use clay-based absorbents that are highly acidic, as they can

catalyze polymerization.

Disposal: Incineration in a permitted hazardous waste facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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